N-benzyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine

• IUPAC Name: N'-benzyl-N'-[(4-fluorophenyl)methyl]-N,N-dimethylethane-1,2-diamine
• InChI: InChI=1S/C18H23FN2/c1-20(2)12-13-21(14-16-6-4-3-5-7-16)15-17-8-10-18(19)11-9-17/h3-11H,12-15H2,1-2H3
• InChI Key: ZMPLVKWLHZNBBJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(CC1=CC=CC=C1)CC2=CC=C(C=C2)F
• Molecular Formula: C18H23FN2
• Molecular Weight: 286.4 g/mol

Description

N-benzyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine, also known as FUB-CBD, is a synthetic cannabinoid that has been gaining attention in the scientific community. This compound is structurally similar to other cannabinoids, such as THC and CBD, but has a unique chemical structure that makes it a promising candidate for various scientific research applications. In

Mechanism of Action

N-benzyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine acts on the cannabinoid receptor system, specifically the CB1 and CB2 receptors. It has been shown to have a high affinity for these receptors, which are involved in various physiological processes, including pain perception, inflammation, and immune function. N-benzyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine acts as an agonist at these receptors, meaning it activates them and produces a response.
Biochemical and Physiological Effects
N-benzyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has been shown to have a range of biochemical and physiological effects, including analgesic, anti-inflammatory, and anticonvulsant properties. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. N-benzyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has also been shown to modulate the immune system and may have potential as an immunomodulatory agent.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine in lab experiments is its high potency and selectivity for the CB1 and CB2 receptors. This makes it a useful tool in studying the cannabinoid receptor system and its role in various physiological processes. However, one limitation is that N-benzyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine is a synthetic compound and may not accurately represent the effects of natural cannabinoids found in the body. Additionally, the long-term effects of N-benzyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine on the body are not well understood and require further investigation.

Future Directions

There are several future directions for research on N-benzyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine. One area of interest is its potential as a therapeutic agent for various neurological disorders, such as epilepsy and multiple sclerosis. Additionally, N-benzyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine may have potential as an analgesic and anti-inflammatory agent. Further research is also needed to understand the long-term effects of N-benzyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine on the body and its potential as an immunomodulatory agent. Finally, the synthesis of N-benzyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine may be optimized to improve its purity and yield, making it a more useful tool in scientific research.
Conclusion
N-benzyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine is a promising compound for various scientific research applications, particularly in the study of the cannabinoid receptor system and its role in various physiological processes. Its unique chemical structure and high potency make it a useful tool in pharmacological research. However, further research is needed to fully understand its potential as a therapeutic agent and its long-term effects on the body.

Synthesis Methods

The synthesis of N-benzyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine involves several steps, including the reaction of 4-fluorobenzyl chloride with N,N-dimethyl-1,2-ethanediamine to form N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine. This intermediate is then reacted with benzyl chloride to produce the final product, N-benzyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine. The purity of the compound can be assessed using various analytical techniques, such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

N-benzyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has been studied for its potential therapeutic applications, particularly in the treatment of various neurological disorders, such as epilepsy and multiple sclerosis. It has also been investigated for its analgesic and anti-inflammatory properties. In addition, N-benzyl-N-(4-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has been used as a tool in pharmacological research to study the cannabinoid receptor system and its role in various physiological processes.